Cas no 76637-56-4 (2-Propenoic acid, 2-[(methoxycarbonyl)amino]-, methyl ester)
76637-56-4 structure
Product Name:2-Propenoic acid, 2-[(methoxycarbonyl)amino]-, methyl ester
CAS No:76637-56-4
MF:C6H9NO4
MW:159.139961957932
CID:537470
PubChem ID:9989500
Update Time:2025-04-19
2-Propenoic acid, 2-[(methoxycarbonyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-[(methoxycarbonyl)amino]-, methyl ester
- methyl 2-(methoxycarbonylamino)prop-2-enoate
- BLEKPXIIBASBOH-UHFFFAOYSA-N
- DTXSID00433692
- 76637-56-4
- methyl alpha-(methoxycarbonylamino)-acrylate
- SCHEMBL10662610
-
- Inchi: 1S/C6H9NO4/c1-4(5(8)10-2)7-6(9)11-3/h1H2,2-3H3,(H,7,9)
- InChI Key: BLEKPXIIBASBOH-UHFFFAOYSA-N
- SMILES: O(C)C(C(=C)NC(=O)OC)=O
Computed Properties
- Exact Mass: 159.05315777g/mol
- Monoisotopic Mass: 159.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.6Ų
2-Propenoic acid, 2-[(methoxycarbonyl)amino]-, methyl ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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